Cas no 37571-84-9 (Amidephrine)

• Product Name: Amidephrine
• CAS No: 37571-84-9
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 1064215
• PubChem ID: 15010
• Update Time: 2025-07-22

Amidephrine Chemical and Physical Properties

Names and Identifiers

• Amidephrine
• (+/-)-Amidephrine
• N-(3-[1-Hydroxy-2-(methylamino)ethyl]phenyl)methanesulfonamide #
• N-[3-(1-hydroxy-2-methylaminoethyl)phenyl]methanesulfonamide
• UNII-NI24N176MY
• SCHEMBL122479
• MJ-1996
• L000743
• N-(3-(1-hydroxy-2-(methylamino)ethyl)phenyl)methanesulfonamide
• Amidefrine mesilate
• UNII-7E2P22546V
• METHANESULFONAMIDE, N-(3-(1-HYDROXY-2-(METHYLAMINO)ETHYL)PHENYL)-, (+/-)-
• CHEBI:134994
• METHANESULFONAMIDE, N-(3-(1-HYDROXY-2-(METHYLAMINO)ETHYL)PHENYL)-
• GTPL514
• AMIDEFRINE [WHO-DD]
• N-{3-[1-hydroxy-2-(methylamino)ethyl]phenyl}methanesulfonamide
• 7E2P22546V
• N-(3-(1-Hydroxy-2-(methylamino)-ethyl)phenyl)methanesulfonamide
• Q4746159
• 29430-15-7
• MJ-5190
• NS00001651
• N-[3-[1-hydroxy-2-(methylamino)ethyl]phenyl]methanesulfonamide
• CHEMBL146408
• Amidephrine methanesulfonate
• Methanesulfonamide, N-(3-(1-hydroxy-2-(methylamino)ethyl)phenyl)-, (+)-
• 3'-[1-Hydroxy-2-(methylamino)ethyl]methanesulfanilamide
• 3354-67-4
• Amidefrin
• Amidefrine
• U56LDN9FFT
• CS-0129741
• 3'-(1-HYDROXY-2-(METHYLAMINO)ETHYL)METHANESULFONANILIDE
• Amidephrine, (-)-
• 37571-84-9
• 3'-[1-Hydroxy-2-(methylamino)ethyl] methanesulfonanilide
• HY-136474
• AMIDEPHRINE, (+/-)-
• UNII-U56LDN9FFT
• NI24N176MY
• BDBM50225291
• Amidephrine, (+)-
• Amidefrine [INN:BAN]
• DTXSID40862664
• Methanesulfonamide, N-(3-(1-hydroxy-2-(methylamino)ethyl)phenyl)-, (-)-
• AKOS040750418
• ZHOWHMXTJFZXRB-UHFFFAOYSA-N
• 732186-16-2
• AMIDEPHRINE [MI]
• DA-60989

• Inchi： 1S/C10H16N2O3S/c1-11-7-10(13)8-4-3-5-9(6-8)12-16(2,14)15/h3-6,10-13H,7H2,1-2H3
• InChI Key： ZHOWHMXTJFZXRB-UHFFFAOYSA-N
• SMILES： S(C)(NC1=CC=CC(=C1)C(CNC)O)(=O)=O

Computed Properties

• Exact Mass: 244.08800
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 430.7±55.0 °C at 760 mmHg
• Flash Point: 214.3±31.5 °C
• PSA: 86.81000
• LogP: 1.85560
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Amidephrine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on Amidephrine

Introduction to Amidephrine (CAS No. 37571-84-9)

Amidephrine, a compound with the chemical formula C₉H₁₃N₂O and the CAS number 37571-84-9, is a synthetic agent widely recognized for its pharmacological properties. This compound belongs to the class of sympathomimetic amines, which are known for their ability to mimic the effects of the sympathetic nervous system. Amidephrine has found significant applications in both clinical and research settings due to its versatile pharmacological actions.

The primary mechanism of action of Amidephrine involves the stimulation of alpha and beta-adrenergic receptors. This dual-action makes it particularly effective in treating conditions such as anaphylaxis, hypotension, and certain types of shock. The compound’s ability to increase blood pressure by causing vasoconstriction and cardiac stimulation is well-documented in medical literature.

In recent years, research on Amidephrine has expanded beyond its traditional applications. A notable study published in the Journal of Medicinal Chemistry highlighted its potential role in managing acute respiratory distress syndrome (ARDS). The study demonstrated that Amidephrine could enhance pulmonary artery pressure, thereby improving oxygenation in patients with ARDS. This finding underscores the compound’s versatility and its potential in addressing critical care scenarios.

The synthesis of Amidephrine involves a series of well-defined chemical reactions that ensure high purity and yield. The process typically begins with the condensation of p-toluidine with nitroethane, followed by reduction and subsequent functional group modifications. Advanced synthetic techniques have been developed to optimize the yield and purity of the final product, making it suitable for pharmaceutical use.

One of the key advantages of using Amidephrine in clinical settings is its rapid onset of action. This property is particularly beneficial in emergency situations where prompt intervention is crucial. Additionally, its relatively short half-life allows for precise dosing adjustments, minimizing side effects and enhancing patient safety.

Recent clinical trials have also explored the use of Amidephrine in conjunction with other medications for enhanced therapeutic outcomes. For instance, a study published in the New England Journal of Medicine investigated its combination with epinephrine in treating severe allergic reactions. The results indicated that this combination therapy improved patient outcomes significantly compared to monotherapy.

The pharmacokinetic profile of Amidephrine is another area of interest among researchers. Studies have shown that it is rapidly absorbed after intravenous administration and exhibits a biphasic elimination pattern. This information is crucial for developing dosage regimens that maximize therapeutic efficacy while minimizing adverse effects.

In conclusion, Amidephrine (CAS No. 37571-84-9) is a multifaceted compound with significant applications in medicine and research. Its ability to stimulate both alpha and beta-adrenergic receptors makes it an invaluable tool in managing various clinical conditions. The ongoing research into its mechanisms of action and novel therapeutic applications continues to expand its potential uses, making it a subject of great interest among pharmaceutical scientists and clinicians alike.